Cas no 2227681-53-8 ((2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-ol)

• Product Name: (2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-ol
• CAS No: 2227681-53-8
• MF: C₉H₉ClF₂O
• MW: 206.616968870163
• CID: 6568133
• PubChem ID: 165741344
• Update Time: 2025-06-26

(2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-ol
• EN300-1980199
• 2227681-53-8

• Inchi： 1S/C9H9ClF2O/c1-5(13)4-6-2-3-7(11)8(10)9(6)12/h2-3,5,13H,4H2,1H3/t5-/m1/s1
• InChI Key： VCXOEXDGGHZBFL-RXMQYKEDSA-N
• SMILES： ClC1=C(C=CC(=C1F)C[C@@H](C)O)F

Computed Properties

• Exact Mass: 206.0309989g/mol
• Monoisotopic Mass: 206.0309989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-ol

Introduction to (2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-ol (CAS No. 2227681-53-8)

(2R-1-(3-chloro-2,4-difluorophenyl)propan-2-ol) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number CAS No. 2227681-53-8, represents a novel molecular scaffold with potential applications in the development of innovative therapeutic agents. Its unique structural features, particularly the presence of a chiral center and fluorinated aromatic ring, make it a subject of intense interest for researchers exploring new pharmacological pathways.

The compound's molecular structure consists of a propan-2-ol backbone substituted with a 3-chloro-2,4-difluorophenyl group. This arrangement introduces both steric and electronic effects that can influence its biological activity. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity, which are critical factors in drug design. The chiral center at the 2R position adds another layer of complexity, allowing for the exploration of enantiomeric properties that can significantly impact therapeutic efficacy and safety.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their diverse biological activities. Studies have shown that these compounds can exhibit potent effects on various biological targets, including enzymes and receptors involved in disease processes. For instance, research published in leading journals such as the Journal of Medicinal Chemistry has highlighted the potential of fluorinated phenyl derivatives in modulating pathways associated with inflammation and cancer. The compound (2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-ol is being investigated as a potential lead molecule in these contexts.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired stereochemical configuration. The presence of both chlorine and fluorine atoms necessitates careful handling to prevent unwanted side reactions, underscoring the importance of expertise in synthetic organic chemistry.

Beyond its synthetic challenges, (2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-ol has shown promise in preclinical studies as a modulator of key biological pathways. Preliminary data indicate that it may interact with targets involved in neurodegenerative diseases, making it a candidate for further investigation in this area. Additionally, its structural motifs are reminiscent of known bioactive molecules, suggesting potential applications in other therapeutic domains as well.

The role of computational chemistry and molecular modeling has been instrumental in understanding the pharmacological profile of this compound. By leveraging high-throughput virtual screening and docking studies, researchers can predict binding interactions with biological targets with remarkable accuracy. These computational approaches complement experimental efforts by providing rapid insights into potential drug-like properties and optimizing molecular design for improved efficacy.

The development of novel pharmaceuticals is often hampered by challenges related to drug delivery and bioavailability. However, the structural features of (2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-ol offer opportunities to address these issues. For example, fluorine atoms can enhance lipophilicity, improving membrane permeability and oral bioavailability. Furthermore, the chiral center can be exploited to develop enantiomerically pure drugs that minimize off-target effects and adverse reactions.

In conclusion, (2R)-1-(3-chloro-2,4-difluorophenyl)propan-2-ol represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural characteristics and promising preclinical data position it as a valuable candidate for further development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.